Cas no 2229558-82-9 ((3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride)

• Product Name: (3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride
• CAS No: 2229558-82-9
• MF: C₉H₁₅ClN₂O₂S
• MW: 250.745599985123
• CID: 5929981
• PubChem ID: 165869702
• Update Time: 2023-12-14

(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methanesulfonyl chloride
• 2229558-82-9
• EN300-1987470

• Inchi： 1S/C9H15ClN2O2S/c1-9(2,3)8-5-7(12(4)11-8)6-15(10,13)14/h5H,6H2,1-4H3
• InChI Key： NIAYVRQMASAOLT-UHFFFAOYSA-N
• SMILES： ClS(CC1=CC(C(C)(C)C)=NN1C)(=O)=O

Computed Properties

• Exact Mass: 250.0542766g/mol
• Monoisotopic Mass: 250.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.3Ų